Cas no 1576-35-8 (4-methylbenzene-1-sulfonohydrazide)

• Product Name: 4-methylbenzene-1-sulfonohydrazide
• CAS No: 1576-35-8
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD00007588
• CID: 41611
• PubChem ID: 24847540
• Update Time: 2025-12-10

4-methylbenzene-1-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzenesulfonhydrazide
• PTSH
• 4-METHYL-1-BENZENESULFONYL HYDRAZIDE
• 4-METHYLBENZENESULFONYL HYDRAZIDE
• 4-TOLUENESULFONIC ACID HYDRAZIDE
• 4-TOLUENESULFONOHYDRAZIDE
• 4-TOLUENESULFONYL HYDRAZIDE
• P-TOLUENESULFONIC ACID HYDRAZIDE
• P-TOLUENESULFONYL HYDRAZIDE
• P-TOLUENESULFONYLHYDRAZINE
• P-TOLUENESULPHONYL HYDRAZIDE
• P-TOLYL HYDRAZIDE
• TOLUENE-4-SULFONIC ACID HYDRAZIDE
• TOLUENE-4-SULFONOHYDRAZIDE
• TOLUENE-4-SULPHONHYDRAZIDE
• toluene-4-sulphonohydrazide
• TOSYLHYDRAZIDE
• P-Toluenesulfonyl Hydrazide (TSH)
• 4-Methylbenzenesulphonylhydrazide
• p-Toluenesulfonhydrazide
• 1-Tosylhydrazine
• 4-Methylbenzenesulfo
• 4-Methylbenzenesulfonohydrazide
• BlowingagentTSH
• Foamer TSH
• p-toluenesulfonic hydrazide
• p-toluenesulfonohydrazide
• SPECS AC-907
• toluene-4-sulfonhydrazide
• Tosylhydrazine
• TSH
• 对甲苯磺酰肼
• 4-Methylbenzenesulfonylhydrazide
• 4-methylbenzene-1-sulfonohydrazide
• Celogen TSH
• FT-0655640
• 4-Methylbenzenesulfonic acid, hydrazide
• CHEMBL221182
• SCHEMBL9091
• Toluenesulfonic acid hydrazide
• p-Toluenesulfonyl hydrazide, 97%
• 4-Toluenesulfonyl hydrazine
• p-toluenesulphonic acid hydrazide
• p-Methylbenzenesulfonic acid hydrazide
• tosyl hydrazine
• MFCD00007588
• CELLMIC H
• BB 0240630
• p-toluenesulfonyl hydrazine
• p-Toluenesulfonic acid, hydrazide
• 4-Toluenesulfonhydrazide
• LR93R5002M
• CCRIS 6484
• p-Tolylsulfonyl hydrazide
• para-toluene- sulfonhydrazide
• EN300-18118
• Q27283148
• 2,3,4-TRICHLORO-5-FLUOROBENZOICCHLORIDE
• 4-methylbenzene sulfonhydrazide
• P-TOLUENESULFONYLHYDRAZIDE
• T0286
• p-Tolylsulfonylhydrazine
• 4-tosylsulphonylhydrazine
• N-TOSYLHYDRAZINE
• CS-W004691
• Hydrazine, p-tolylsulfonyl-
• Tos-NHNH2
• BDBM50370853
• D77672
• TsNHNH2
• BRN 0610130
• TOLUENE-4-SULPHONYL HYDRAZIDE
• 4-methyl-benzenesulfonohydrazide
• AC-907/25014186
• DTXSID8051756
• P-TOLUENESULFONYLHYDRAZIDE-N,N,N-D3
• Oprea1_518833
• 4-11-00-00470 (Beilstein Handbook Reference)
• NSC18715
• NSC-18715
• p-Tosylhydrazine
• AKOS000119476
• 2-tosylhydrazine
• N-Toluolsulphonyl hydrazine
• EINECS 216-407-3
• p-Toluenesulfonhydrazide, technical, >=95% (HPLC)
• p-Methylbenzenesulfonylhydrazine
• FT-0633678
• 4-Methylbenzenesulfonohydrazide #
• F1132-0688
• 4-tolylsulfonyl hydrazine
• (p-Tolylsulfonyl)hydrazine
• NS00004923
• A809859
• 4-methylphenylsulphonyl hydrazine
• Benzenesulfonic acid, 4-methyl-, hydrazide
• TosNHNH2
• POROFOR TSH 75
• Toluene-4-sulfonyl hydrazide
• p-toluensulfonylhydrazine
• W-108001
• TOLUENESULFONYL HYDRAZIDE, P-
• 4-TOLUENESULFONOHYDRAZINE
• para-Toluenesulfonhydrazide
• AI3-32890
• FT-0696317
• AM10686
• p-toluenesulphonyl hydrazine
• 4-Methylbenzenesulphonic acid hydrazide
• (4-METHYLPHENYLSULFONYL)HYDRAZINE
• 4-Methylbenzenesulfonic acid hydrazide
• P-TOSYL HYDRAZIDE
• FS-2584
• Toluene-p-sulfonhydrazide
• UNII-LR93R5002M
• P-TOLUENESULFONYLHYDRAZIDE [MI]
• p-toluene sulphonylhydrazine
• 4-METHYLPHENYLSULFONYL HYDRAZIDE
• (4-TOLYLSULFONYL)HYDRAZIDE
• Z57169649
• p-Methylphenylsulfonylhydrazine
• 1576-35-8
• NSC 18715
• STK331036
• DB-043357
• BBL001770
• doi:10.14272/ICGLPKIVTVWCFT-UHFFFAOYSA-N.1
• pToluenesulfonic hydrazide
• UN3226
• 4Toluenesulfonyl hydrazide
• 4Toluenesulfonic acid hydrazide
• Benzenesulfonic acid, 4methyl, hydrazide
• Hydrazine, ptolylsulfonyl
• 4Methylbenzenesulfonic acid, hydrazide
• pTolylsulfonylhydrazine
• pTolylsulfonyl hydrazide
• pToluenesulfonic acid, hydrazide
• NToluolsulphonyl hydrazine
• pToluenesulfonhydrazide
• DTXCID1030311
• 4Toluenesulfonylhydrazine
• pMethylbenzenesulfonylhydrazine
• Toluene4sulphonohydrazide
• 4Methylbenzenesulfonic acid hydrazide
• pToluenesulfonylhydrazine
• pMethylbenzenesulfonic acid hydrazide
• Toluene4sulfonyl hydrazide
• pMethylphenylsulfonylhydrazine
• pTosylhydrazine

• MDL： MFCD00007588
• Inchi： 1S/C7H10N2O2S/c1-6-2-4-7(5-3-6)12(10,11)9-8/h2-5,9H,8H2,1H3
• InChI Key： ICGLPKIVTVWCFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NN)(=O)=O
• BRN： 610130

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.42g/cm3
• Melting Point: 103-108 °C (lit.)
• Boiling Point: 340.5°C at 760 mmHg
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: 1.5400 (estimate)
• Solubility: 5g/l
• Water Partition Coefficient: 5 g/L (15 ºC)
• PSA: 80.57000
• LogP: 2.31900
• Sensitiveness: Moisture Sensitive
• Solubility: It is easily soluble in alkali, methanol, ethanol and butanone, slightly soluble in water and aldehydes, but insoluble in benzene and toluene.

4-methylbenzene-1-sulfonohydrazide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H242-H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 3226 4.1
• WGK Germany：3
• Hazard Category Code： 11-22
• Safety Instruction： S16
• RTECS：MW0210000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：None
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R11; R22; R44
• Packing Group：II
• Safety Term：4.1
• Packing Group：II
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-methylbenzene-1-sulfonohydrazide

Chemical Profile of 4-methylbenzene-1-sulfonohydrazide (CAS No. 1576-35-8)

4-methylbenzene-1-sulfonohydrazide, identified by its Chemical Abstracts Service (CAS) number 1576-35-8, is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the sulfonohydrazide class, characterized by the presence of both a sulfonamide group and a hydrazide moiety, which contribute to its unique reactivity and utility in various chemical transformations.

The molecular structure of 4-methylbenzene-1-sulfonohydrazide consists of a methyl-substituted benzene ring connected to a sulfonohydrazide functional group. This arrangement imparts specific electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The sulfonamide part (-SO-NH₂) is known for its ability to participate in hydrogen bonding, while the hydrazide group (-NH-NH₂) can engage in nucleophilic addition reactions, providing versatility in synthetic pathways.

In recent years, 4-methylbenzene-1-sulfonohydrazide has garnered attention in the field of medicinal chemistry due to its potential role as a precursor in the development of bioactive compounds. Researchers have been exploring its utility in constructing heterocyclic scaffolds, which are prevalent in many pharmaceutical agents. The compound’s ability to undergo cyclization reactions under controlled conditions has opened new avenues for designing molecules with therapeutic properties.

One of the most intriguing aspects of 4-methylbenzene-1-sulfonohydrazide is its application in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The incorporation of the hydrazide moiety into these structures can further modulate their pharmacokinetic profiles, enhancing drug efficacy and reducing side effects. Recent studies have demonstrated that derivatives of 4-methylbenzene-1-sulfonohydrazide exhibit promising activity against certain resistant bacterial strains, highlighting its importance in antibiotic development.

The chemical reactivity of 4-methylbenzene-1-sulfonohydrazide also makes it a valuable tool in material science and polymer chemistry. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from catalysis to gas storage, underscoring the compound’s versatility beyond pharmaceuticals.

From an industrial perspective, the production of 4-methylbenzene-1-sulfonohydrazide requires precise synthetic methodologies to ensure high yield and purity. Advances in catalytic processes have enabled more efficient routes to this compound, reducing costs and environmental impact. Such improvements are crucial for scaling up production to meet growing demand from research institutions and pharmaceutical companies.

Environmental considerations also play a significant role in the handling and application of 4-methylbenzene-1-sulfonohydrazide. Efforts have been made to develop greener synthetic protocols that minimize waste and hazardous byproducts. These initiatives align with broader trends in sustainable chemistry, where efficiency and ecological responsibility are paramount.

The future prospects for 4-methylbenzene-1-sulfonohydrazide are promising, with ongoing research uncovering new applications and refining existing ones. As computational chemistry techniques advance, virtual screening methods are being employed to identify novel derivatives with enhanced biological activity. This interdisciplinary approach combines experimental chemistry with computational modeling, accelerating the discovery process.

In conclusion, 4-methylbenzene-1-sulfonohydrazide (CAS No. 1576-35-8) represents a multifaceted compound with broad utility across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking innovative solutions to complex challenges. As scientific understanding evolves, the applications of this compound are expected to expand, reinforcing its significance in modern chemical research.